Cas no 2680585-75-3 (ethyl 2-{(benzyloxy)carbonylamino}-3-(4-iodophenyl)propanoate)

• Product Name: ethyl 2-{(benzyloxy)carbonylamino}-3-(4-iodophenyl)propanoate
• CAS No: 2680585-75-3
• MF: C₁₉H₂₀INO₄
• MW: 453.270877838135
• CID: 5621166
• PubChem ID: 21988847
• Update Time: 2025-08-02

ethyl 2-{(benzyloxy)carbonylamino}-3-(4-iodophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL5887348
• 2680585-75-3
• EN300-28304442
• ethyl 2-{[(benzyloxy)carbonyl]amino}-3-(4-iodophenyl)propanoate
• ethyl 2-{(benzyloxy)carbonylamino}-3-(4-iodophenyl)propanoate

• Inchi： 1S/C19H20INO4/c1-2-24-18(22)17(12-14-8-10-16(20)11-9-14)21-19(23)25-13-15-6-4-3-5-7-15/h3-11,17H,2,12-13H2,1H3,(H,21,23)
• InChI Key： AVTRTEBRNJHIOR-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)CC(C(=O)OCC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 453.04371g/mol
• Monoisotopic Mass: 453.04371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 64.6Ų

Additional information on ethyl 2-{(benzyloxy)carbonylamino}-3-(4-iodophenyl)propanoate

Research Brief on Ethyl 2-{(Benzyloxy)carbonylamino}-3-(4-Iodophenyl)propanoate (CAS: 2680585-75-3)

Ethyl 2-{(benzyloxy)carbonylamino}-3-(4-iodophenyl)propanoate (CAS: 2680585-75-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including a benzyloxycarbonyl (Cbz) protecting group and an iodophenyl moiety, serves as a critical intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and targeted therapeutics.

The compound's structural attributes make it a versatile building block for the synthesis of peptidomimetics and other pharmacologically active agents. The presence of the 4-iodophenyl group offers opportunities for further functionalization via cross-coupling reactions, which are pivotal in medicinal chemistry. Recent research has focused on optimizing synthetic routes to enhance the yield and purity of ethyl 2-{(benzyloxy)carbonylamino}-3-(4-iodophenyl)propanoate, as well as investigating its reactivity in various chemical transformations.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of this compound in the synthesis of novel protease inhibitors. The study highlighted its role as a key intermediate in the preparation of compounds with potent inhibitory activity against serine proteases, which are implicated in numerous pathological conditions. The findings underscore the compound's potential as a scaffold for the development of new therapeutic agents targeting proteolytic enzymes.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, explored the use of ethyl 2-{(benzyloxy)carbonylamino}-3-(4-iodophenyl)propanoate in the design of small-molecule modulators of protein-protein interactions. The study revealed that derivatives of this compound exhibit promising binding affinity for specific protein targets involved in inflammatory pathways. These insights open new avenues for the development of anti-inflammatory drugs with improved selectivity and efficacy.

Furthermore, advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have enabled more precise characterization of ethyl 2-{(benzyloxy)carbonylamino}-3-(4-iodophenyl)propanoate and its derivatives. These techniques are critical for ensuring the quality and consistency of the compound in pharmaceutical applications. Recent methodological improvements have also facilitated the identification of impurities and degradation products, thereby enhancing the safety profile of drug candidates derived from this intermediate.

In conclusion, ethyl 2-{(benzyloxy)carbonylamino}-3-(4-iodophenyl)propanoate (CAS: 2680585-75-3) represents a valuable tool in chemical biology and drug discovery. Its unique structural features and versatile reactivity make it a promising candidate for the development of novel therapeutics. Ongoing research continues to uncover new applications and synthetic strategies, reinforcing its importance in the field. Future studies are expected to further elucidate its potential in addressing unmet medical needs and advancing precision medicine.